Cas no 18870-81-0 (2,5-dimethyl-1-(2-phenylethyl)-1H-pyrrole-3-carbaldehyde)

• Product name: 2,5-dimethyl-1-(2-phenylethyl)-1H-pyrrole-3-carbaldehyde
• CAS No: 18870-81-0
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 2129144
• PubChem ID: 3163875

2,5-dimethyl-1-(2-phenylethyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1-phenethyl-1H-pyrrole-3-carbaldehyde
• TIMTEC-BB SBB011572
• 2,5-dimethyl-1-(2-phenylethyl)-1H-pyrrole-3-carbaldehyde
• SCHEMBL5320050
• DB-355288
• CS-0358993
• 2,5-dimethyl-1-(2-phenylethyl)pyrrole-3-carbaldehyde
• STL284497
• 18870-81-0
• AKOS000113605
• ASINEX-REAG BAS 12968471
• 2,5-DIMETHYL-1-PHENETHYL-1H-PYRROLE-3-CARBALDEHYDE

• MDL： MFCD07186523
• Inchi： InChI=1S/C15H17NO/c1-12-10-15(11-17)13(2)16(12)9-8-14-6-4-3-5-7-14/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： XTBALTOVICAGLW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C)N1CCC2=CC=CC=C2)C=O

Computed Properties

• Exact Mass: 227.131014166Da
• Monoisotopic Mass: 227.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų

2,5-dimethyl-1-(2-phenylethyl)-1H-pyrrole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes